Cas no 2172451-47-5 (1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172451-47-5
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5872938
• PubChem ID: 165788585
• Update Time: 2025-11-07

1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172451-47-5
• EN300-1594057

• Inchi： 1S/C11H20N4O2/c1-8(2)4-5-9-10(11(12)17)13-14-15(9)6-3-7-16/h8,16H,3-7H2,1-2H3,(H2,12,17)
• InChI Key： JFFIQSYGOJZUJJ-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C(N)=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94Ų

Additional information on 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172451-47-5)

The compound 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172451-47-5) is a structurally unique triazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a hydroxypropyl group and a 3-methylbutyl side chain, which contribute to its potential biological activity. Researchers are particularly interested in its carboxamide functionality, a common motif in drug design due to its hydrogen-bonding capabilities and metabolic stability.

In recent years, the demand for novel heterocyclic compounds like 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound aligns with current trends in targeting enzyme inhibition and receptor modulation, making it a candidate for further investigation in therapeutic applications. Its CAS No. 2172451-47-5 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

The synthesis of 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide often involves click chemistry methodologies, a popular topic in organic synthesis due to its efficiency and modularity. This approach is frequently discussed in forums and publications, reflecting its relevance to modern green chemistry initiatives. The compound's hydrophilic-lipophilic balance, influenced by its hydroxypropyl and 3-methylbutyl groups, is another area of interest for formulation scientists optimizing drug delivery systems.

From an SEO perspective, queries such as "triazole carboxamide derivatives" and "CAS 2172451-47-5 applications" are increasingly common, highlighting the need for detailed technical resources. The compound's potential role in neurodegenerative disease research and anti-inflammatory agents aligns with trending health-related searches, further boosting its visibility in scientific databases. Analytical techniques like HPLC and NMR are essential for characterizing this compound, topics frequently searched by quality control professionals.

In summary, 1-(3-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold in bioactive molecule development. Its structural features and CAS No. 2172451-47-5 make it a valuable reference point for researchers exploring structure-activity relationships in triazole-based therapeutics. As the scientific community continues to prioritize targeted drug design, this compound is poised to remain a subject of intensive study and innovation.